Cas no 79265-34-2 (2,5-bis-Trimethylsilanylthiazole)

2,5-Bis-Trimethylsilanylthiazole is a silicon-substituted thiazole derivative characterized by the presence of trimethylsilyl groups at the 2 and 5 positions of the thiazole ring. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and functionalized thiazoles. The trimethylsilyl groups enhance its reactivity, facilitating selective transformations such as cross-coupling reactions or nucleophilic substitutions. Its stability under inert conditions and compatibility with various reaction conditions make it a valuable reagent in advanced synthetic chemistry. The compound is typically handled under anhydrous conditions due to its sensitivity to moisture. Its structural features contribute to its utility in pharmaceuticals, agrochemicals, and materials science research.
2,5-bis-Trimethylsilanylthiazole structure
79265-34-2 structure
Product Name:2,5-bis-Trimethylsilanylthiazole
CAS No:79265-34-2
MF:C9H19NSSi2
MW:229.489862680435
MDL:MFCD09800395
CID:90752
PubChem ID:329761421
Update Time:2025-10-29

2,5-bis-Trimethylsilanylthiazole Chemical and Physical Properties

Names and Identifiers

    • 2,5-Bis(trimethylsilyl)thiazole
    • trimethyl-(2-trimethylsilyl-1,3-thiazol-5-yl)silane
    • 2,5-Bistrimethylsilanylthiazole
    • AKOS027327624
    • AS-36448
    • 79265-34-2
    • 2,5-Bis(trimethylsilyl)thiazole, technical grade
    • MFCD09800395
    • FT-0740836
    • A923853
    • 2,5-Bis(trimethylsilyl)thiazol
    • 2,5-BIS(TRIMETHYLSILYL)-1,3-THIAZOLE
    • DTXSID50508804
    • CS-0170855
    • 2,5-Bis-(trimethylsilyl)thiazole
    • DA-27245
    • 2,5-bis-Trimethylsilanylthiazole
    • MDL: MFCD09800395
    • Inchi: 1S/C9H19NSSi2/c1-12(2,3)8-7-10-9(11-8)13(4,5)6/h7H,1-6H3
    • InChI Key: RZHDOWFVGMFXMC-UHFFFAOYSA-N
    • SMILES: S1C(=NC=C1[Si](C)(C)C)[Si](C)(C)C

Computed Properties

  • Exact Mass: 229.07800
  • Monoisotopic Mass: 229.07767385g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • Color/Form: 。
  • Density: 0.94
  • Melting Point: 46-56 °C
  • Boiling Point: 100 °C/13 mmHg
  • Flash Point: Degrees Fahrenheit:>230°F
    Degrees Celsius:>110°C
  • Refractive Index: 1.472
  • PSA: 41.13000
  • LogP: 2.23350
  • Sensitiveness: Moisture Sensitive
  • Solubility: 。

2,5-bis-Trimethylsilanylthiazole Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36/37
  • Hazardous Material Identification: Xi
  • Storage Condition:2-8°C
  • Safety Term:26-36/37
  • Risk Phrases:R36/37/38

2,5-bis-Trimethylsilanylthiazole Customs Data

  • HS CODE:2934100090
  • Customs Data:

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

2,5-bis-Trimethylsilanylthiazole Pricemore >>

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abcr
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Chemenu
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2,5-bis-Trimethylsilanylthiazole Related Literature

  • 1. Reactions of trimethylsilylthiazoles with ketens: a new route to regioselective functionalisation of the thiazole ring
    Alessandro Medici,Paola Pedrini,Alessandro Dondoni J. Chem. Soc. Chem. Commun. 1981 655
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